Cas no 1693846-47-7 (3-(2-chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 3-(2-chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 1693846-47-7
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• CID: 6414665
• PubChem ID: 165665132
• Update Time: 2025-06-08

3-(2-chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine
• EN300-1982667
• 1693846-47-7

• Inchi： 1S/C12H16ClNO/c1-12(2)10(11(12)14)9-7(13)5-4-6-8(9)15-3/h4-6,10-11H,14H2,1-3H3
• InChI Key： BIUTVUWTTBNBJF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C1C(C1(C)C)N)OC

Computed Properties

• Exact Mass: 225.0920418g/mol
• Monoisotopic Mass: 225.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(2-chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine

Introduction to 3-(2-chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 1693846-47-7)

3-(2-chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine, identified by its CAS number 1693846-47-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by a cyclopropane ring substituent, which is known for its unique chemical properties and potential biological activities. The presence of both chloro and methoxy functional groups on the aromatic ring introduces a high degree of electronic diversity, making this molecule a promising candidate for further investigation in medicinal chemistry.

The structural features of 3-(2-chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine contribute to its potential utility in the design of novel therapeutic agents. The cyclopropane moiety, in particular, is known to enhance the metabolic stability and lipophilicity of small molecules, which are critical factors in drug development. Additionally, the aromatic ring with substituents at the 2-chloro and 6-methoxy positions provides a scaffold that can be modified to target specific biological pathways.

In recent years, there has been a growing interest in the exploration of cyclopropane-containing compounds due to their distinct pharmacological profiles. Studies have demonstrated that these molecules can exhibit inhibitory effects on various enzymes and receptors, making them valuable tools for drug discovery. For instance, derivatives of cyclopropanes have shown promise in the development of anti-inflammatory, antiviral, and anticancer agents. The compound 3-(2-chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine is no exception and has been the subject of several preliminary investigations.

One of the most compelling aspects of 3-(2-chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine is its potential to serve as a lead compound for further optimization. The combination of electronic and steric effects arising from its substituents offers a rich chemical space for structure-activity relationship (SAR) studies. Researchers have employed various computational methods to predict the binding affinity and pharmacokinetic properties of this molecule, which has provided valuable insights into its potential as a therapeutic agent.

The synthesis of 3-(2-chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine presents unique challenges due to the complexity of its structure. However, advances in synthetic chemistry have made it possible to access such molecules with increasing efficiency. Modern techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the desired framework while maintaining high yields and purity. These advancements have not only facilitated the production of 3-(2-chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine but also enabled the synthesis of analogs for more comprehensive biological evaluation.

In terms of biological activity, preliminary studies on 3-(2-chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine have revealed promising results. In vitro assays have indicated that this compound may interact with specific targets relevant to neurological disorders, cancer, and inflammation. While these findings are still in their early stages, they underscore the potential therapeutic value of this molecule. Further preclinical studies are warranted to elucidate its mechanism of action and assess its safety profile.

The integration of computational chemistry and high-throughput screening (HTS) has accelerated the process of identifying bioactive compounds like 3-(2-chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine. By leveraging these technologies, researchers can rapidly evaluate large libraries of compounds for their biological activity without extensive experimental work. This approach has been instrumental in identifying novel scaffolds for drug development and has provided new opportunities for exploring the pharmacological potential of molecules such as this one.

The future direction of research on 3-(2-chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine is likely to focus on optimizing its pharmacological properties through structural modifications. By fine-tuning its chemical structure, researchers aim to enhance its potency, selectivity, and bioavailability while minimizing any potential side effects. Collaborative efforts between synthetic chemists and biologists will be crucial in achieving these goals.

In conclusion, 3-(2-chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 1693846-47-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and preliminary biological activity make it an attractive molecule for developing novel therapeutic agents. As research continues to advance our understanding of its pharmacological properties, this compound holds significant potential for contributing to future medical breakthroughs.